Cas no 2228869-85-8 (tert-butyl 2-(4-methyl-1H-imidazol-5-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(4-methyl-1H-imidazol-5-yl)piperazine-1-carboxylate
• CAS No: 2228869-85-8
• MF: C₁₃H₂₂N₄O₂
• MW: 266.339382648468
• CID: 6612708
• PubChem ID: 165706240
• Update Time: 2025-10-28

tert-butyl 2-(4-methyl-1H-imidazol-5-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(4-methyl-1H-imidazol-5-yl)piperazine-1-carboxylate
• 2228869-85-8
• EN300-1892800

• Inchi： 1S/C13H22N4O2/c1-9-11(16-8-15-9)10-7-14-5-6-17(10)12(18)19-13(2,3)4/h8,10,14H,5-7H2,1-4H3,(H,15,16)
• InChI Key： HJAJLSTWMIHLEU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1=C(C)NC=N1)=O

Computed Properties

• Exact Mass: 266.17427596g/mol
• Monoisotopic Mass: 266.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 70.2Ų

Additional information on tert-butyl 2-(4-methyl-1H-imidazol-5-yl)piperazine-1-carboxylate

Comprehensive Overview of tert-butyl 2-(4-methyl-1H-imidazol-5-yl)piperazine-1-carboxylate (CAS No. 2228869-85-8)

The compound tert-butyl 2-(4-methyl-1H-imidazol-5-yl)piperazine-1-carboxylate (CAS No. 2228869-85-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a piperazine core with a 4-methyl-1H-imidazole substituent, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in modern medicinal chemistry.

One of the key features of tert-butyl 2-(4-methyl-1H-imidazol-5-yl)piperazine-1-carboxylate is its versatility as a building block. The tert-butyloxycarbonyl (Boc) protecting group enhances its stability during synthetic processes, while the imidazole moiety contributes to its ability to participate in hydrogen bonding and metal coordination. These properties are critical in the design of small-molecule therapeutics, a field that has seen exponential growth due to advancements in computational chemistry and high-throughput screening.

In recent years, the demand for piperazine derivatives like this compound has surged, driven by their role in developing treatments for neurological disorders and infectious diseases. For instance, imidazole-containing compounds are being explored for their anti-inflammatory and antimicrobial properties, aligning with global health priorities such as antibiotic resistance and neurodegenerative diseases. This compound's structural motifs are also relevant to cancer research, where heterocyclic scaffolds are pivotal in designing targeted therapies.

From a synthetic perspective, tert-butyl 2-(4-methyl-1H-imidazol-5-yl)piperazine-1-carboxylate is often synthesized via multistep organic reactions, including N-alkylation and carbamate formation. Its purity and yield are optimized using techniques like column chromatography and HPLC, which are frequently searched topics among chemists seeking to improve their laboratory protocols. The compound's CAS number (2228869-85-8) serves as a unique identifier in chemical databases, facilitating efficient literature reviews and patent searches.

Beyond its pharmaceutical applications, this compound is also of interest in material science, particularly in the development of functionalized polymers and catalysts. The imidazole ring can act as a ligand in coordination chemistry, enabling the creation of novel metal-organic frameworks (MOFs). Such applications are increasingly relevant in sustainable technologies, including carbon capture and energy storage, which are trending topics in scientific and industrial communities.

In summary, tert-butyl 2-(4-methyl-1H-imidazol-5-yl)piperazine-1-carboxylate (CAS No. 2228869-85-8) represents a multifaceted compound with broad utility in drug development, material science, and catalysis. Its structural complexity and functional groups make it a subject of ongoing research, particularly in addressing contemporary challenges like personalized medicine and green chemistry. As scientific inquiries into its properties deepen, this compound is poised to play a pivotal role in advancing both theoretical and applied chemistry.